N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-fluorophenyl)-4-oxobutanamide

• IUPAC Name: 4-(4-fluorophenyl)-N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]-4-oxobutanamide
• InChI: InChI=1S/C22H24F2N2O2/c23-18-9-7-16(8-10-18)21(27)11-12-22(28)25-19-5-3-13-26(15-19)14-17-4-1-2-6-20(17)24/h1-2,4,6-10,19H,3,5,11-15H2,(H,25,28)
• InChI Key: FHRDCJDJNBKGNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2F)NC(=O)CCC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H24F2N2O2
• Molecular Weight: 386.4 g/mol

Description

N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-fluorophenyl)-4-oxobutanamide, also known as FUB-PB22, is a synthetic cannabinoid that belongs to the group of designer drugs. This compound has gained significant attention from the scientific community due to its potential applications in research on the endocannabinoid system.

Mechanism of Action

N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-fluorophenyl)-4-oxobutanamide binds to the CB1 receptor with high affinity and activates it, leading to the inhibition of adenylate cyclase and subsequent reduction in cyclic AMP levels. This activation also leads to the opening of potassium channels and the inhibition of calcium channels, resulting in the hyperpolarization of neurons and the reduction of neurotransmitter release.
Biochemical and Physiological Effects:
The activation of CB1 receptors by this compound results in various biochemical and physiological effects, including analgesia, sedation, and changes in mood and appetite. This compound has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-fluorophenyl)-4-oxobutanamide has several advantages for lab experiments, including its high potency and selectivity for the CB1 receptor, which makes it useful for studying the endocannabinoid system. However, its limited solubility in water and potential for toxicity at high doses are significant limitations.

Future Directions

There are several future directions for the research on N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-fluorophenyl)-4-oxobutanamide, including the study of its pharmacokinetics and metabolism, the development of more potent and selective agonists, and the investigation of its potential therapeutic applications in various diseases, including pain, inflammation, and neurological disorders.
Conclusion:
This compound is a synthetic cannabinoid that has gained significant attention from the scientific community due to its potential applications in research on the endocannabinoid system. Its high potency and selectivity for the CB1 receptor make it useful for studying the physiological processes regulated by this receptor. However, its limitations, including its limited solubility and potential for toxicity, should be taken into consideration when using it in lab experiments. Further research is needed to fully understand the pharmacological properties and potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-fluorophenyl)-4-oxobutanamide involves the reaction of 4-fluorobenzaldehyde with 1-(2-fluorobenzyl)piperidine in the presence of a reducing agent, followed by the reaction of the resulting intermediate with 4-fluorobutyryl chloride. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-fluorophenyl)-4-oxobutanamide is commonly used in scientific research to study the endocannabinoid system, which plays a crucial role in various physiological processes such as pain sensation, appetite, and mood regulation. This compound is a potent agonist of the cannabinoid receptor CB1, which is primarily expressed in the brain and central nervous system. The activation of CB1 receptors by this compound leads to the modulation of neurotransmitter release, resulting in various physiological effects.